Cas no 2866334-15-6 (2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2) )

• Product Name: 2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2)
• CAS No: 2866334-15-6
• MF: C₉H₁₁ClN₂OS
• MW: 230.714439630508
• CID: 5562716
• Update Time: 2025-06-11

2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2)

• Inchi： 1S/C9H10N2OS.ClH/c10-5-7(12)9-11-6-3-1-2-4-8(6)13-9;/h1-4,7,12H,5,10H2;1H
• InChI Key： QIIXCWUORSALCW-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)C1SC2C(=CC=CC=2)N=1

Additional information on 2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2)

Introduction to 2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2) and Its Applications in Modern Chemical Biology

2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2), identified by the CAS number 2866334-15-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the benzothiazole family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The presence of an α-(aminomethyl) group and its hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in pharmaceutical synthesis and biochemical research.

The benzothiazole core structure is a cornerstone in medicinal chemistry, frequently employed in the development of drugs targeting various diseases due to its ability to interact with biological macromolecules such as proteins and enzymes. The introduction of an aminomethyl group at the α-position of the benzothiazolemethanol moiety introduces a reactive site that can be exploited for further chemical modifications. This versatility makes 2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2) a crucial building block in the synthesis of more complex molecules.

In recent years, there has been a surge in research focusing on benzothiazole derivatives as potential therapeutic agents. Studies have demonstrated their efficacy in inhibiting key enzymes and pathways involved in inflammation, cancer, and infectious diseases. For instance, derivatives of benzothiazole have shown promise as inhibitors of Janus kinases (JAKs), which play a critical role in signal transduction pathways associated with autoimmune disorders. The compound’s ability to modulate these pathways makes it an attractive candidate for further development into novel drugs.

The hydrochloride salt form of 2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2) enhances its pharmacokinetic properties by improving solubility in aqueous solutions. This is particularly important for drug formulations where bioavailability and tissue distribution are critical factors. The compound’s stability under various pH conditions also makes it suitable for a wide range of applications in both laboratory research and industrial processes.

One of the most compelling aspects of 2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2) is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its reactive α-(aminomethyl) group to introduce various functional groups, leading to the development of novel compounds with enhanced biological activity. For example, by coupling this intermediate with carboxylic acid derivatives, scientists can generate amides or esters that exhibit specific targeting capabilities against disease-causing pathogens or cellular receptors.

Recent advancements in computational chemistry have further highlighted the potential of 2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2) as a scaffold for drug discovery. Molecular docking studies have identified its binding affinity to several therapeutic targets, including proteases involved in cancer progression and viral replication. These findings underscore the compound’s significance as a lead molecule in the development of next-generation therapeutics.

The synthesis of 2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the benzothiazole ring followed by selective introduction of the α-(aminomethyl) group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize side products.

In conclusion, 2-Benzothiazolemethanol, α-(aminomethyl)-, hydrochloride (1:2) is a versatile and highly valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug development is expected to grow even further.